Cas no 126778-93-6 (Asperosaponin IV)

• Product Name: Asperosaponin IV
• CAS No: 126778-93-6
• MF: C₄₉H₇₈O₁₉
• MW: 971.132237911224
• CID: 1123943
• PubChem ID: 102364528
• Update Time: 2025-04-20

Asperosaponin IV Chemical and Physical Properties

Names and Identifiers

• Asperosaponin IV
• Akebiasaponin D 4'-acetate
• 4'-O-Acetyl-akebia saponin D
• Asperosaponin Ⅳ
• 4/'-O-Acetyl-akebia saponin D
• AKOS040762526
• 126778-93-6
• [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl] (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-[(2S,3R,4R,5S)-5-acetyloxy-3,4-dihydroxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate

• Inchi： 1S/C49H78O19/c1-23(52)64-27-20-63-41(37(58)34(27)55)67-31-11-12-45(4)29(46(31,5)22-51)10-13-48(7)30(45)9-8-24-25-18-44(2,3)14-16-49(25,17-15-47(24,48)6)43(61)68-42-39(60)36(57)33(54)28(66-42)21-62-40-38(59)35(56)32(53)26(19-50)65-40/h8,25-42,50-51,53-60H,9-22H2,1-7H3
• InChI Key： PTXSSSQCWMXORJ-UHFFFAOYSA-N
• SMILES： CC(OC1C(O)C(O)C(OC2C(CO)(C)C3CCC4(C5(C(C6C(C(OC7C(O)C(O)C(O)C(COC8C(O)C(O)C(O)C(CO)O8)O7)=O)(CC5)CCC(C)(C)C6)=CCC4C3(C)CC2)C)C)OC1)=O

Computed Properties

• Exact Mass: 970.51400
• Monoisotopic Mass: 970.51373025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 68
• Rotatable Bond Count: 12
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 301Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.7E-4 g/L) (25 ºC),
• PSA: 301.05000
• LogP: 0.32280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins